ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-isopropyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[[2-(2-chlorophenyl)acetyl]amino]-5-propan-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C18H20ClNO3S/c1-4-23-18(22)13-10-15(11(2)3)24-17(13)20-16(21)9-12-7-5-6-8-14(12)19/h5-8,10-11H,4,9H2,1-3H3,(H,20,21)
• InChI Key: MZPKUJJWKAGRKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)C(C)C)NC(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C18H20ClNO3S
• Molecular Weight: 365.9 g/mol

Description

Ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-isopropyl-3-thiophenecarboxylate, also known as etoricoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat various conditions such as osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and acute pain. Etoricoxib belongs to the class of selective cyclooxygenase-2 (COX-2) inhibitors, which are designed to inhibit the production of prostaglandins, which are responsible for inflammation and pain.

Mechanism of Action

Etoricoxib works by selectively inhibiting the production of COX-2, an enzyme that is responsible for the production of prostaglandins, which are responsible for inflammation and pain. By inhibiting COX-2, ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-isopropyl-3-thiophenecarboxylate reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects
Etoricoxib has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are responsible for inflammation and pain. Etoricoxib has also been shown to reduce the production of interleukin-6 (IL-6), a cytokine that is involved in the inflammatory response. In addition, ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-isopropyl-3-thiophenecarboxylate has been shown to reduce the production of C-reactive protein (CRP), a marker of inflammation.

Advantages and Limitations for Lab Experiments

Etoricoxib has a number of advantages and limitations for lab experiments. One advantage is that it is a selective COX-2 inhibitor, which means that it has a reduced risk of gastrointestinal side effects compared to non-selective COX inhibitors. Another advantage is that it has been extensively studied and has a well-established safety profile. One limitation is that it is a synthetic compound, which means that it may not be suitable for certain types of experiments. Another limitation is that it is a drug, which means that it may not be suitable for certain types of experiments.

Future Directions

There are a number of future directions for research on ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-isopropyl-3-thiophenecarboxylate. One direction is to investigate its potential use in the treatment of other conditions such as cancer and Alzheimer's disease. Another direction is to investigate its potential use in combination with other drugs to enhance its therapeutic effects. Finally, more research is needed to determine the long-term safety and efficacy of ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-isopropyl-3-thiophenecarboxylate, particularly in high-risk populations such as the elderly and those with pre-existing medical conditions.

Scientific Research Applications

Etoricoxib has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing pain and inflammation associated with various conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Etoricoxib has also been shown to be effective in reducing acute pain such as dental pain, menstrual pain, and postoperative pain.